Cas no 79221-26-4 (1-Piperazinecarboxamide,4-(4-amino-6,7-dimethoxy-2-quinazolinyl)-N-phenyl-)
79221-26-4 structure
Product Name:1-Piperazinecarboxamide,4-(4-amino-6,7-dimethoxy-2-quinazolinyl)-N-phenyl-
CAS No:79221-26-4
MF:C21H24N6O3
MW:408.453663825989
CID:565812
PubChem ID:3061443
Update Time:2025-04-19
1-Piperazinecarboxamide,4-(4-amino-6,7-dimethoxy-2-quinazolinyl)-N-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperazinecarboxamide,4-(4-amino-6,7-dimethoxy-2-quinazolinyl)-N-phenyl-
- 4-(4-amino-6,7-dimethoxyquinazolin-2-yl)-N-phenylpiperazine-1-carboxamide
- 79221-26-4
- CHEMBL6218
- 1-Piperazinecarboxamide, 4-(4-amino-6,7-dimethoxy-2-quinazolinyl)-N-phenyl-
- DTXSID30229585
- BDBM50227888
- 4-(4-Amino-6,7-dimethoxy-2-quinazolinyl)-N-phenyl-1-piperazinecarboxamide
- 1-PIPERAZINECARBOXAMIDE,4-(4-AMINO-6,7-DIMETHOXY-2-QUINAZOLINYL)-N-PH ENYL-
- SCHEMBL10837379
- 2-(4-Phenylcarbamoylpiperazin-1-yl)-4-amino-6,7-dimethoxyquinazoline
-
- Inchi: 1S/C21H24N6O3/c1-29-17-12-15-16(13-18(17)30-2)24-20(25-19(15)22)26-8-10-27(11-9-26)21(28)23-14-6-4-3-5-7-14/h3-7,12-13H,8-11H2,1-2H3,(H,23,28)(H2,22,24,25)
- InChI Key: LWEWMCLJACLWLE-UHFFFAOYSA-N
- SMILES: O=C(NC1C=CC=CC=1)N1CCN(C2N=C(C3C=C(C(=CC=3N=2)OC)OC)N)CC1
Computed Properties
- Exact Mass: 408.191
- Monoisotopic Mass: 408.191
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 30
- Rotatable Bond Count: 4
- Complexity: 567
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 106Ų
Experimental Properties
- Density: 1.351
- Refractive Index: 1.689
1-Piperazinecarboxamide,4-(4-amino-6,7-dimethoxy-2-quinazolinyl)-N-phenyl- Related Literature
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Eduardo Enciso,Luis Cerdán,Leire Gartzia-Rivero,Jorge Bañuelos,Angel Costela,Iñigo López-Arbeloa,Inmaculada García-Moreno RSC Adv., 2015,5, 4454-4462
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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